N-[4-(2-dimethylaminoethylsulfamoyl)phenyl]acetamide

• CAS No.: 14417-11-9
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol
• IUPAC Name: N-[4-[2-(dimethylamino)ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C12H19N3O3S/c1-10(16)14-11-4-6-12(7-5-11)19(17,18)13-8-9-15(2)3/h4-7,13H,8-9H2,1-3H3,(H,14,16)
• InChI Key: IWWPKDXSOQRWDH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCN(C)C

Description

N-[4-(2-dimethylaminoethylsulfamoyl)phenyl]acetamide is a useful research compound. Its molecular formula is C12H19N3O3S and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Acetylaminobenzenesulfonyl chloride is introduced into dichloromethane and treated at room temperature with two equivalents of N,N-dimethylethylenediamine and stirred at room temperature until complete conversion can be determined (LCMS). For work-up, the solvent is distilled off, the oily residue is taken up in dichloromethane or ethyl acetate and the mixture is washed with NaHCO3 solution. The phases are separated and the aqueous phase is extracted once more with dichloromethane or ethyl acetate. The organic phases are dried using Na2SO4 and concentrated. The crude product thus obtained is reacted further without further purification. (MS-CI+: 286.0; LCMS Rt=2.542 min)